2-[4-(1,3-benzothiazol-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-ylmethyl)-1-propan-2-ylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C17H25N3OS/c1-13(2)20-9-8-19(11-14(20)7-10-21)12-17-18-15-5-3-4-6-16(15)22-17/h3-6,13-14,21H,7-12H2,1-2H3
• InChI Key: XJASGSRPOBPEFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1CCO)CC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol

Description

2-[4-(1,3-benzothiazol-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol, commonly known as BZP, is a psychoactive drug that belongs to the class of piperazine derivatives. It has been used as a recreational drug due to its stimulant effects, but it also has potential applications in scientific research.

Mechanism of Action

BZP acts as a monoamine releaser, meaning it increases the release of dopamine, norepinephrine, and serotonin from nerve terminals. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain.
Biochemical and Physiological Effects:
BZP has been shown to increase heart rate, blood pressure, and body temperature. It also causes changes in mood and behavior, such as increased alertness, euphoria, and sociability. BZP has been found to have similar effects to amphetamines, but with fewer side effects.

Advantages and Limitations for Lab Experiments

BZP has advantages as a research tool because it is easy to synthesize and has well-defined effects on the central nervous system. However, it also has limitations because it is a controlled substance and requires special permits for use in research. Additionally, BZP has potential for abuse and can be toxic at high doses.

Future Directions

Future research on BZP could focus on its potential therapeutic applications, such as in the treatment of depression or attention deficit hyperactivity disorder. It could also be used to study the mechanisms of addiction and drug abuse. Further studies could also investigate the long-term effects of BZP use on the brain and behavior.

Scientific Research Applications

BZP has been used in scientific research to study its effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a role in mood, reward, and motivation. BZP has also been used to study its effects on sleep, memory, and learning.